Cas no 575494-04-1 (2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate)

• Product Name: 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate
• CAS No: 575494-04-1
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 5330883
• Update Time: 2025-06-13

2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperidin-1-yl)-2-oxoethyl 5-bromonicotinate
• 2-(4-methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate
• starbld0006875
• Oprea1_143955
• MLS002252089
• HMS3057L11
• STL075421
• [2-(4-methylpiperidin-1-yl)-2-oxoethyl] 5-bromopyridine-3-carboxylate
• SMR001314439
• Z18390503
• 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate

• Inchi： 1S/C14H17BrN2O3/c1-10-2-4-17(5-3-10)13(18)9-20-14(19)11-6-12(15)8-16-7-11/h6-8,10H,2-5,9H2,1H3
• InChI Key： ZRZVYKQUTUMCQW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(=O)OCC(N1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 2.2
• Topological Polar Surface Area: 59.5

Additional information on 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate

Comprehensive Overview of 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS No. 575494-04-1)

The compound 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS No. 575494-04-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a 4-methylpiperidine moiety with a 5-bromopyridine-3-carboxylate ester, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate has surged, driven by advancements in medicinal chemistry and crop protection. The bromopyridine core is known for its electron-withdrawing properties, which enhance the reactivity of adjacent functional groups. This characteristic is particularly useful in designing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and sustainable agriculture.

From a synthetic perspective, the ester linkage in 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate offers excellent stability under physiological conditions while allowing controlled release of active metabolites. This feature is critical for developing prodrugs and targeted delivery systems, addressing common challenges like poor bioavailability and off-target effects. The 4-methylpiperidine segment further contributes to lipophilicity, improving membrane permeability—a key factor in CNS drug development.

Environmental and regulatory considerations have also placed 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate under scrutiny. Its biodegradability and eco-toxicity profile are actively studied to ensure compliance with green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions are being explored to minimize waste generation, reflecting the industry's shift toward sustainable manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 575494-04-1, ensuring high purity and batch consistency. These methods are complemented by computational tools like molecular docking and QSAR modeling, which predict the compound's interactions with biological targets. Such interdisciplinary approaches are reshaping drug discovery pipelines and accelerating the identification of novel therapeutics.

Market trends indicate growing interest in 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate from academic and industrial sectors. Patent filings related to its derivatives have increased, particularly in areas like neurodegenerative disease treatment and pest resistance management. Collaborative efforts between chemists, biologists, and data scientists are unlocking new applications, reinforcing its role as a multifunctional scaffold in modern science.

In conclusion, 2-(4-Methylpiperidin-1-yl)-2-oxoethyl 5-bromopyridine-3-carboxylate (CAS No. 575494-04-1) exemplifies the convergence of structural innovation and practical utility. Its adaptability across diverse fields—from pharmacology to material science—positions it as a compound of enduring relevance. Future research will likely focus on optimizing its synthetic routes and expanding its therapeutic potential, solidifying its place in the next-generation chemical toolbox.